Cas no 677349-95-0 ([(pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine)

• Product Name: [(pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine
• CAS No: 677349-95-0
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• MDL: MFCD09939706
• CID: 4137408
• PubChem ID: 23077766
• Update Time: 2025-11-01

[(pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(2,2,2-trifluoroethyl)-
• (pyridin-2-ylmethyl)(2,2,2-trifluoroethyl)amine
• [(pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine
• SCHEMBL6047218
• EN300-238682
• DB-143570
• AKOS000184683
• SCCQJSCOVJLKKB-UHFFFAOYSA-N
• 677349-95-0
• N-(2,2,2-trifluoroethyl)-2-pyridinemethanamine
• F2167-0070
• AB89621
• 2,2,2-trifluoro-N-(pyridin-2-ylmethyl)ethanamine

• MDL： MFCD09939706
• Inchi： 1S/C8H9F3N2/c9-8(10,11)6-12-5-7-3-1-2-4-13-7/h1-4,12H,5-6H2
• InChI Key： SCCQJSCOVJLKKB-UHFFFAOYSA-N
• SMILES： C1(CNCC(F)(F)F)=NC=CC=C1

Computed Properties

• Exact Mass: 190.07178278Da
• Monoisotopic Mass: 190.07178278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Additional information on [(pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine

[(Pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine: A Comprehensive Overview

The compound with CAS No 677349-95-0, known as [(pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine, is a fascinating molecule with a unique structure and diverse applications. This compound combines the aromatic properties of pyridine with the fluorinated alkyl group, making it a valuable intermediate in organic synthesis. The pyridin-2-yl group contributes to the molecule's aromatic stability and reactivity, while the trifluoroethyl group introduces fluorine atoms, enhancing its electronic properties and making it suitable for various chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The presence of fluorine atoms in [(pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine significantly influences its physicochemical properties, such as lipophilicity and bioavailability. These properties make it an attractive candidate for use in pharmaceuticals, where fluorinated compounds are often employed to improve drug efficacy and reduce side effects. For instance, researchers have explored its potential as a building block for developing novel kinase inhibitors and other therapeutic agents.

The synthesis of [(pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine involves a combination of nucleophilic substitution and coupling reactions. The trifluoroethyl group is typically introduced via a substitution reaction using trifluoromethanesulfonyl chloride or other suitable electrophiles. This approach ensures high yields and excellent purity of the final product. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving selectivity.

In terms of applications, [(pyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine has found utility in various fields. In organic chemistry, it serves as a versatile intermediate for constructing complex molecules with intricate architectures. Its ability to undergo both nucleophilic and electrophilic substitutions makes it a valuable tool for synthesizing heterocyclic compounds and bioactive molecules. Additionally, its fluorinated nature renders it useful in the development of agrochemicals and advanced materials.

From an environmental perspective, the handling and disposal of [(pyridin-2-yl)methyl](2,2,